Cas no 2219368-36-0 (ethyl 2-{(tert-butoxy)carbonylamino}-4-(oxiran-2-yl)butanoate)

• Product Name: ethyl 2-{(tert-butoxy)carbonylamino}-4-(oxiran-2-yl)butanoate
• CAS No: 2219368-36-0
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 5998861
• PubChem ID: 165605632
• Update Time: 2025-05-20

ethyl 2-{(tert-butoxy)carbonylamino}-4-(oxiran-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{(tert-butoxy)carbonylamino}-4-(oxiran-2-yl)butanoate
• 2219368-36-0
• ethyl 2-{[(tert-butoxy)carbonyl]amino}-4-(oxiran-2-yl)butanoate
• EN300-1708358

• Inchi： 1S/C13H23NO5/c1-5-17-11(15)10(7-6-9-8-18-9)14-12(16)19-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,14,16)
• InChI Key： GBQNZMOFVRDZFH-UHFFFAOYSA-N
• SMILES： O1CC1CCC(C(=O)OCC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.2Ų

Additional information on ethyl 2-{(tert-butoxy)carbonylamino}-4-(oxiran-2-yl)butanoate

Comprehensive Guide to Ethyl 2-{(tert-butoxy)carbonylamino}-4-(oxiran-2-yl)butanoate (CAS No. 2219368-36-0)

Ethyl 2-{(tert-butoxy)carbonylamino}-4-(oxiran-2-yl)butanoate (CAS No. 2219368-36-0) is a specialized organic compound widely used in pharmaceutical and chemical research. This compound features a unique combination of functional groups, including an epoxide (oxirane) and a tert-butoxycarbonyl (Boc) protected amine, making it a valuable intermediate in synthetic chemistry. Researchers often search for "Boc-protected amino acid derivatives" or "epoxide-containing building blocks" when exploring applications of this compound.

The molecular structure of Ethyl 2-{(tert-butoxy)carbonylamino}-4-(oxiran-2-yl)butanoate enables its use in peptide synthesis and drug discovery. The Boc group provides excellent protection for the amine functionality during multi-step reactions, while the oxirane ring offers reactivity for further modifications. Recent trends in green chemistry have increased interest in such versatile intermediates, as they can reduce synthetic steps and improve atom economy. Common search queries like "Boc-amino acid applications" and "epoxide reactivity in drug synthesis" reflect this growing attention.

In pharmaceutical research, CAS No. 2219368-36-0 serves as a crucial precursor for developing bioactive molecules. The compound's ability to participate in ring-opening reactions with nucleophiles makes it particularly valuable for creating diverse molecular architectures. Many researchers looking for "peptide coupling reagents" or "heterocyclic compound synthesis" eventually encounter this chemical. Its stability under various conditions and compatibility with numerous reaction protocols contribute to its popularity in medicinal chemistry.

The synthesis of Ethyl 2-{(tert-butoxy)carbonylamino}-4-(oxiran-2-yl)butanoate typically involves the protection of amino groups followed by epoxidation of appropriate precursors. This process aligns with current interests in stereoselective synthesis and chiral building blocks, as evidenced by frequent searches for "asymmetric epoxidation methods". The compound's ethyl ester functionality also provides flexibility for further transformations, meeting the demand for "modifiable pharmaceutical intermediates" in drug development pipelines.

From a commercial perspective, CAS No. 2219368-36-0 has gained attention in the fine chemicals market due to its applications in bioconjugation and protein engineering. The combination of search terms like "specialty chemicals for biotech" and "amino acid derivatives suppliers" indicates strong market interest. Quality control parameters for this compound typically focus on purity levels (>98%) and enantiomeric excess when applicable, reflecting the pharmaceutical industry's stringent requirements.

Recent advancements in catalytic asymmetric synthesis have opened new possibilities for producing Ethyl 2-{(tert-butoxy)carbonylamino}-4-(oxiran-2-yl)butanoate with high optical purity. This development responds to the growing need for "chiral auxiliaries" and "stereochemically defined intermediates" in drug discovery. The compound's stability profile makes it suitable for long-term storage and international shipping, addressing common concerns about "chemical stability during transport" among global researchers.

In analytical applications, CAS No. 2219368-36-0 serves as a reference standard for method development in HPLC and LC-MS systems. The increasing popularity of searches for "HPLC methods for amino acid analysis" demonstrates the compound's relevance in analytical chemistry. Its distinct UV absorption characteristics and mass fragmentation pattern make it particularly useful for establishing analytical protocols in quality control laboratories.

The future research directions for Ethyl 2-{(tert-butoxy)carbonylamino}-4-(oxiran-2-yl)butanoate likely involve exploring its potential in biodegradable materials and sustainable chemistry applications. Current trends showing increased searches for "eco-friendly chemical synthesis" suggest growing interest in such applications. The compound's structural features may enable its use in developing novel polymeric materials with specific degradation profiles, aligning with global sustainability initiatives.

For researchers working with CAS No. 2219368-36-0, proper handling includes standard laboratory precautions despite its non-hazardous classification. Common safety-related searches such as "chemical storage best practices" and "lab handling of epoxides" emphasize the importance of responsible research practices. The compound's compatibility with various solvents and reagents makes it versatile for diverse experimental setups while maintaining safety standards.

The intellectual property landscape surrounding Ethyl 2-{(tert-butoxy)carbonylamino}-4-(oxiran-2-yl)butanoate continues to evolve, with patents covering novel synthetic methods and applications. This reflects in search patterns for "patented chemical intermediates" and "proprietary synthesis technologies". As the compound finds new applications in biopharmaceuticals and material science, its commercial significance is expected to grow correspondingly in coming years.